molecular formula C20H15ClFN5O3 B2651910 2-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-6-fluorobenzamide CAS No. 1206995-59-6

2-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-6-fluorobenzamide

Cat. No. B2651910
CAS RN: 1206995-59-6
M. Wt: 427.82
InChI Key: HPQZEFPOKLUEEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C20H15ClFN5O3 and its molecular weight is 427.82. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with fluorobenzamide moieties, similar to the target compound, have shown potential in anticancer activity. Fluorinated compounds, in general, are significant in the design of anticancer drugs due to their ability to interfere with cellular processes selectively. For instance, novel fluoro-substituted compounds have demonstrated anti-lung cancer activity through their ability to inhibit the growth of cancer cells at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Similarly, compounds incorporating pyrazole and pyrimidine structures have been synthesized and tested for their antitumor activity, revealing promising inhibitory effects on cancer cell lines, such as breast adenocarcinoma (Abdellatif et al., 2014).

Anti-inflammatory and Antinociceptive Properties

Thiazolopyrimidine derivatives, which share a structural resemblance with the target compound, have been explored for their anti-inflammatory and antinociceptive activities. These compounds have shown significant effects in models of inflammation and pain, indicating their potential for the development of new therapeutic agents in this domain (Selvam et al., 2012).

Antimicrobial Activity

The presence of fluorine atoms and the incorporation of heterocyclic structures like furan and pyrazole have been associated with enhanced antimicrobial activity. Studies on fluorobenzamides containing thiazole and thiazolidine have reported promising antimicrobial effects against a range of bacterial and fungal strains. The fluorine atom's electronegativity and its impact on the molecular structure are crucial for the antimicrobial efficacy of these compounds (Desai et al., 2013).

properties

IUPAC Name

2-chloro-N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-6-fluorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15ClFN5O3/c1-10-11(2)23-20(25-18(10)28)27-16(9-14(26-27)15-7-4-8-30-15)24-19(29)17-12(21)5-3-6-13(17)22/h3-9H,1-2H3,(H,24,29)(H,23,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPQZEFPOKLUEEV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=C(C=CC=C4Cl)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15ClFN5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

427.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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